4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine

• Molecular Formula: C13H15ClN4
• Molecular Weight: 262.74 g/mol
• IUPAC Name: 4-chloro-2-cyclopentyl-6-(1-methylpyrazol-4-yl)pyrimidine
• InChI: InChI=1S/C13H15ClN4/c1-18-8-10(7-15-18)11-6-12(14)17-13(16-11)9-4-2-3-5-9/h6-9H,2-5H2,1H3
• InChI Key: MJKXBDFGCHIBFD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=CC(=NC(=N2)C3CCCC3)Cl

Description

Molecular Formula: C₁₃H₁₅ClN₄
CAS Numbers: 1707374-01-3 (primary) and 950070-15-2 (alternate)
Molecular Weight: 262.74 g/mol
Key Structural Features:

• Pyrimidine core substituted at positions 2, 4, and 5.
• Position 4: Chlorine atom (Cl).
• Position 2: Cyclopentyl group.
• Position 6: 1-Methyl-1H-pyrazol-4-yl moiety directly bonded to the pyrimidine ring.

This compound is commercially available through suppliers like Parchem Chemicals and AK Scientific, with purity typically ≥95% . Its structural design balances lipophilicity (cyclopentyl group) and heterocyclic diversity (pyrazole), making it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine typically involves multiple steps. One common method includes the following steps:

Starting Materials: The synthesis begins with commercially available ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate.

Intermediate Formation: This intermediate undergoes a series of reactions, including chlorination and cyclization, to form the desired pyrimidine ring structure.

Final Product:

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydroxide, potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyrimidine oxides, while substitution reactions can produce a variety of substituted pyrimidines .

Scientific Research Applications

4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are ongoing to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Substituent Variations at Position 6

Compound Name	CAS Number	Molecular Formula	Position 6 Substituent	Key Differences vs. Target Compound	Reference
2,4-Dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine	–	C₈H₆Cl₂N₄O	1-Methylpyrazole linked via oxygen	Oxygen linker reduces steric hindrance; increased polarity
4-Chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine	–	C₁₀H₁₁ClF₂N₂	Methyl group	Difluorocyclopentyl enhances lipophilicity; lacks pyrazole
4-(4-Chloro-5-methyl-3-trifluoromethyl-1H-pyrazol-1-yl)-6-(prop-2-ynyloxy)-pyrimidine	–	C₁₀H₈ClF₃N₄O	Trifluoromethylpyrazole + propargyloxy	Electron-withdrawing CF₃ group; propargyloxy increases reactivity

Analysis :

• Oxygen-linked pyrazole (e.g., 2,4-Dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine): The ether linkage may improve solubility but reduce metabolic stability compared to the direct C–N bond in the target compound .

Modifications at Position 2 (Cyclopentyl Group)

Compound Name	CAS Number	Molecular Formula	Position 2 Substituent	Key Differences vs. Target Compound	Reference
4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine	1707374-01-3	C₁₃H₁₅ClN₄	Cyclopentyl	Reference compound
4-Chloro-2-(3,3-difluorocyclopentyl)-6-methylpyrimidine	–	C₁₀H₁₁ClF₂N₂	3,3-Difluorocyclopentyl	Fluorination increases electronegativity and bioavailability

Analysis :

Complex Heterocyclic Systems

Compound Name	CAS Number	Molecular Formula	Structural Features	Key Differences vs. Target Compound	Reference
4-Chloro-6-{4-[5-(2,4-dichlorophenyl)-1H-pyrazol-3-yl]piperidin-1-yl}pyrimidin-2-amine	1026764-48-6	C₁₈H₁₇Cl₃N₆	Piperidine-linked dichlorophenylpyrazole	Bulky substituent; higher molecular weight (423.73 g/mol)
4-(difluoromethyl)-6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-2-(ethylsulfonyl)pyrimidine	1006441-37-7	C₁₃H₁₆F₂N₄O₂S	Difluoromethyl + ethylsulfonyl	Sulfonyl group improves solubility but may reduce CNS penetration

Analysis :

• Sulfonyl groups (e.g., 1006441-37-7) enhance aqueous solubility but increase molecular polarity, limiting blood-brain barrier permeability .

Biological Activity

4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine is a heterocyclic compound belonging to the pyrimidine family, characterized by its unique structural features, including a chlorinated pyrimidine ring, a cyclopentyl substituent, and a 1-methyl-1H-pyrazole moiety. This compound has garnered attention due to its potential biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. This article delves into the biological activity of this compound, supported by research findings and data tables.

Chemical Structure and Properties

The molecular formula of 4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine is $C_{13}H_{15}ClN_{4}$ with a molecular weight of 262.74 g/mol. Its structure can be represented as follows:

Property	Value
Molecular Formula	C₁₃H₁₅ClN₄
Molecular Weight	262.74 g/mol
CAS Number	1707374-01-3

Anti-Cancer Activity

Research indicates that compounds similar to 4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine exhibit significant anti-cancer properties. For instance, studies have shown that related compounds act as inhibitors of various kinases involved in cancer progression. A notable example includes the evaluation of pyrazole-based kinase inhibitors, where structural modifications led to enhanced selectivity and potency against cancer cell lines.

Case Study: Kinase Inhibition

One study evaluated a series of pyrazole derivatives for their efficacy against different cancer types. The IC50 values for selected compounds demonstrated promising results:

Compound Name	IC50 (nM)	Cancer Cell Line
Compound 1	61	PC-3 (Prostate)
Compound 2	30.4	LNCaP (Prostate)
Compound 3	7.76	HCT116 (Colon)
Compound 4	9.76	OVCAR-8 (Ovarian)

These results suggest that the incorporation of the pyrazole moiety enhances the pharmacological profile of pyrimidine derivatives, making them valuable in drug development for cancer therapies .

Anti-Inflammatory Activity

The anti-inflammatory potential of 4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine is also noteworthy. Similar pyrazole-based compounds have been shown to inhibit inflammatory pathways, suggesting that this compound may serve as a lead for developing new anti-inflammatory drugs.

The mechanism by which these compounds exert their anti-inflammatory effects often involves the inhibition of specific enzymes or receptors associated with inflammatory responses. For instance, pyrazole derivatives have been reported to inhibit cyclooxygenase (COX) enzymes, which play a critical role in inflammation and pain signaling pathways .

Antimicrobial Activity

In addition to its anticancer and anti-inflammatory properties, this compound may exhibit antimicrobial activity. The presence of the chlorinated pyrimidine ring enhances its interaction with microbial targets, potentially leading to effective antimicrobial agents.

Synthesis and Modification

The synthesis of 4-Chloro-2-cyclopentyl-6-(1-methyl-1H-pyrazol-4-yl)pyrimidine can be achieved through various methodologies that allow for modifications aimed at improving yield and biological activity. Common synthetic routes include nucleophilic substitution reactions at the chlorine atom and cyclization reactions involving the pyrazole moiety.

Synthetic Pathways

The following table summarizes potential synthetic pathways for this compound:

Synthetic Methodology	Description
Nucleophilic Substitution	Reactions involving nucleophiles attacking the chlorine atom.
Cyclization Reactions	Formation of new derivatives through cyclization involving the pyrazole moiety.

These methodologies highlight the versatility in synthesizing this compound while allowing for potential modifications to improve yield and purity.